Cas no 100853-02-9 (1-Cyclohexene-1-hexanoic acid, 6-oxo-, methyl ester)

1-Cyclohexene-1-hexanoic acid, 6-oxo-, methyl ester structure
100853-02-9 structure
Product name:1-Cyclohexene-1-hexanoic acid, 6-oxo-, methyl ester
CAS No:100853-02-9
MF:C13H20O3
MW:224.2961
CID:1129820
PubChem ID:23220312

1-Cyclohexene-1-hexanoic acid, 6-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Cyclohexene-1-hexanoic acid, 6-oxo-, methyl ester
    • methyl 6-(6-oxocyclohexen-1-yl)hexanoate
    • METHYL 6-(6-OXOCYCLOHEX-1-EN-1-YL)HEXANOATE
    • DTXSID80631295
    • 100853-02-9
    • SCHEMBL9623169
    • Inchi: InChI=1S/C13H20O3/c1-16-13(15)10-4-2-3-7-11-8-5-6-9-12(11)14/h8H,2-7,9-10H2,1H3
    • InChI Key: PERBUWOJBIULNS-UHFFFAOYSA-N
    • SMILES: COC(=O)CCCCCC1=CCCCC1=O

Computed Properties

  • Exact Mass: 224.14124450g/mol
  • Monoisotopic Mass: 224.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37000
  • LogP: 2.78930

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